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Compound of Interest

Compound Name: Dalbergin

Cat. No.: B191465

An HPLC (High-Performance Liquid Chromatography) method for the quantification of
Dalbergin is a critical analytical tool for researchers in phytochemistry, pharmacology, and drug
development. Dalbergin, a neoflavonoid primarily found in plant species of the Dalbergia
genus, such as Dalbergia sissoo (Indian Rosewood), is recognized for its diverse
pharmacological properties.[1][2][3] These include anti-inflammatory, antioxidant, and potential
anticancer activities.[2] Accurate and precise quantification of Dalbergin is essential for the
standardization of herbal extracts, pharmacokinetic studies, and quality control of therapeutic
formulations.[4][5]

This document provides a comprehensive application note and a detailed protocol for the
development and validation of an HPLC method for Dalbergin quantification.

Chemical Properties of Dalbergin

Dalbergin (6-hydroxy-7-methoxy-4-phenylcoumarin) is a member of the neoflavonoid class of
polyphenolic compounds.[2][4] It is characterized by a 4-phenylcoumarin backbone.[2]
Understanding its physicochemical properties is fundamental to developing a robust HPLC
method.
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Property

Value

Molecular Formula

C16H1204

Molecular Weight 268.26 g/mol [2][6]
Appearance Pale yellow powder

N Low solubility in water, soluble in organic
Solubility

solvents like methanol and acetonitrile.[4][6][7]

UV Maximum Absorbance (Amax)

Typically around 325 nm

HPLC Method Development and Validation

A reverse-phase HPLC method is generally suitable for the analysis of moderately polar

compounds like Dalbergin. The method described here utilizes a C18 column with a mobile

phase consisting of an organic solvent and acidified water to ensure sharp peak shapes and

good resolution.

i mized CI hi it

Parameter Recommended Condition
HPLC system with UV/Vis or Photodiode Array
Instrument
(PDA) Detector
Column C18, 5 um particle size, 4.6 x 150 mm
Mobile Phase Acetonitrile and 0.1% Formic Acid in Water (v/v)
) Isocratic (e.g., 60:40 Acetonitrile:Water) or
Elution Mode )
Gradient
Flow Rate 1.0 mL/min[8]
Detection Wavelength 325 nm[9]
Injection Volume 10 pL[8]
Column Temperature 30 °C[8]
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Summary of Method Validation Parameters

The following table summarizes typical validation parameters for a robust HPLC method for

Dalbergin gquantification, based on similar validated methods for flavonoids.[5][10][11]

Validation Parameter

Typical Acceptance
Criteria

Example Performance
Data

Linearity (r?)

>0.998

>0.999

Range

e.g., 0.2 - 150 pg/mL[8]

Demonstrates linearity across

a wide concentration range.

Limit of Detection (LOD)

Signal-to-Noise Ratio of 3:1

e.g., 0.1 pg/mL[8]

Limit of Quantification (LOQ)

Signal-to-Noise Ratio of 10:1

e.g., 0.2 pg/mL[8]

Precision (%RSD)

Intra-day: < 2%; Inter-day: <
3%

< 5.0%[5][10]

Accuracy (Recovery %)

95 - 105%

94.18-101.97%[5][10]

Specificity

No interfering peaks at the

retention time of Dalbergin.

Peak purity analysis confirms

specificity.

Retention Time (RT)

Consistent RT under identical

conditions.

e.g., ~5-10 minutes (varies

with exact conditions)

Experimental Protocols

This section provides detailed, step-by-step procedures for quantifying Dalbergin.

Materials and Reagents

o Dalbergin reference standard (>99% purity)

o HPLC-grade Acetonitrile[5]

o HPLC-grade Methanol[5]

e Formic Acid (analytical grade)[5]
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e Deionized water (Milli-Q or equivalent)[5]
e Plant material (e.g., dried and powdered Dalbergia sissoo stem bark)[1][9]

e 0.22 um or 0.45 um syringe filters

Instrumentation

o High-Performance Liquid Chromatography (HPLC) system equipped with:

o Degasser

[e]

Quaternary or Binary Pump

o

Autosampler

Column Oven

[¢]

[¢]

UV/Vis or PDA Detector
e Analytical balance
 Ultrasonic bath

» Vortex mixer

o Centrifuge

Preparation of Standard Solutions

e Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Dalbergin reference
standard and transfer it to a 10 mL volumetric flask. Dissolve and make up the volume with
methanol. This solution should be stored at 4°C, protected from light.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.2
pg/mL to 150 pg/mL (or another appropriate range). These solutions are used to construct
the calibration curve.[8]
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Sample Preparation (from Plant Material)

An efficient extraction is crucial for accurate quantification. Ultrasonic extraction is a rapid and

effective method.[5]

Weighing: Accurately weigh about 0.2 g of the dried, powdered plant material into a
centrifuge tube.[5]

Extraction: Add 25 mL of 70% methanol to the tube.[5]
Ultrasonication: Place the tube in an ultrasonic water bath and sonicate for 45 minutes.[5]
Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes to pellet the solid material.

Filtration: Filter the supernatant through a 0.22 um syringe filter into an HPLC vial before
injection.[5]

HPLC Analysis and Quantification

System Equilibration: Purge the HPLC system and equilibrate the column with the mobile
phase for at least 30 minutes or until a stable baseline is achieved.

Calibration Curve: Inject 10 uL of each working standard solution in triplicate. Record the
peak area for each concentration. Plot a calibration curve of peak area versus concentration.

Sample Analysis: Inject 10 pL of the prepared sample extract.

Identification: Identify the Dalbergin peak in the sample chromatogram by comparing its
retention time with that of the reference standard.

Quantification: Calculate the concentration of Dalbergin in the sample using the regression
equation from the calibration curve.

Calculation

The amount of Dalbergin in the plant sample is calculated using the following formula:

Dalbergin Content (mg/g) = (CxV x D) /W
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Where:

e C = Concentration of Dalbergin from the calibration curve (mg/mL)
e V = Volume of the extraction solvent (mL)

e D = Dilution factor (if any)

o W = Weight of the plant sample (g)

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the HPLC method development and the
experimental workflow for Dalbergin quantification.
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Quantify Dalbergin Physicochemical Properties (Column, Mobile Phase) Re-adjust (Flow Rate, Gradient, Temp.) (Linearity, LOD, LOQ, Accuracy) Routine Analysis

Sample & Standard Preparation

Plant Sample Dalbergin
(e.g., Dalbergia sissoo) Reference Standard

) Prepare Stock Solution
Dry & Pulverize [ (1 mg/mL) ]
Ultrasonic Extraction .
[ (70% Methanol) ] [Prepare Working Standards]

[ Centrifuge & Filter (0.22um) ] Standard Vials

Sample Vial

HPLC Analysis
y

Equilibrate HPLC System
(C18 Column)

:

Inject Standards &
Build Calibration Curve

Inject Sample

Data Processing

Identify Peak by RT

Quantify using
Calibration Curve

Calculate & Report
Result (mg/g)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. phytojournal.com [phytojournal.com]
o 2. Dalbergin | 482-83-7 | Benchchem [benchchem.com]
o 3. phcogrev.com [phcogrev.com]

e 4. Synthesis and appraisal of dalbergin-loaded PLGA nanopatrticles modified with galactose
against hepatocellular carcinoma: In-vitro, pharmacokinetic, and in-silico studies - PMC
[pmc.ncbi.nlm.nih.gov]

» 5. Analysis of Flavonoids in Dalbergia odorifera by Ultra-Performance Liquid
Chromatography with Tandem Mass Spectrometry [mdpi.com]

e 6. dalbergin, 482-83-7 [thegoodscentscompany.com]
e 7. researchgate.net [researchgate.net]

e 8. gigvvy.com [gigvvy.com]

¢ 9. chemijournal.com [chemijournal.com]

e 10. researchgate.net [researchgate.net]

e 11. docta.ucm.es [docta.ucm.es]

¢ To cite this document: BenchChem. [HPLC method development for Dalbergin
guantification.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191465#hplc-method-development-for-dalbergin-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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